1-cyclopropyl-1H-1,2,3-triazole
Overview
Description
1-Cyclopropyl-1H-1,2,3-triazole is an organic compound with a molecular formula of C3H3N3. It is a member of the triazole family, which is a heterocyclic compound composed of three nitrogen atoms and three carbon atoms. 1-Cyclopropyl-1H-1,2,3-triazole is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a corrosion inhibitor in metalworking fluids, as an additive in lubricants, and in the production of polymers.
Scientific Research Applications
1-Cyclopropyl-1H-1,2,3-triazole has been extensively studied in the field of medicinal chemistry. It has been used as a scaffold to synthesize novel compounds with potential therapeutic effects. For example, it has been used to synthesize a compound with anti-inflammatory and anti-bacterial activity, and another compound with anti-cancer activity. It has also been used to synthesize compounds with potential antiviral activity.
Mechanism of Action
The mechanism of action of 1-cyclopropyl-1H-1,2,3-triazole is not fully understood. However, it is believed that the compound works by binding to certain proteins, which results in the inhibition of their activity. This may lead to the inhibition of certain biological processes, such as inflammation and cancer cell growth.
Biochemical and Physiological Effects
1-Cyclopropyl-1H-1,2,3-triazole has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain types of cancer cells, and to reduce inflammation in animal models. It has also been found to inhibit the growth of certain types of bacteria and to reduce oxidative stress.
Advantages and Limitations for Lab Experiments
1-Cyclopropyl-1H-1,2,3-triazole is a useful compound for laboratory experiments due to its relatively low cost and ease of synthesis. However, it is important to note that the compound is not approved for human use and should only be used in laboratory experiments. Additionally, the compound must be handled with care as it is a potential irritant and may cause skin and eye irritation.
Future Directions
1-Cyclopropyl-1H-1,2,3-triazole has potential applications in the fields of medicinal chemistry and drug discovery. Further research is needed to explore its potential therapeutic effects, as well as its mechanism of action. Additionally, research is needed to explore the potential applications of the compound in other fields, such as agriculture and materials science. Finally, more research is needed to develop new methods for synthesizing the compound in order to make it more accessible and cost-effective.
Synthesis Methods
1-Cyclopropyl-1H-1,2,3-triazole can be synthesized by the reaction of 1-chlorocyclopropane with hydrazine in the presence of a base. The reaction is carried out in an inert solvent, such as dichloromethane, at a temperature of 80-100 °C. The reaction yields a mixture of 1-cyclopropyl-1H-1,2,3-triazole and 1-cyclopropyl-1H-1,2,4-triazole. The two products can be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopropyl-1H-1,2,3-triazole involves the cyclopropanation of an alkyne followed by a copper-catalyzed azide-alkyne cycloaddition reaction.", "Starting Materials": ["Cyclopropylacetylene", "Azide", "Copper catalyst", "Solvent (e.g. DMF, DMSO)"], "Reaction": ["Step 1: Cyclopropanation of Cyclopropylacetylene", "Cyclopropylacetylene is reacted with a cyclopropanation reagent (e.g. diazomethane) in the presence of a catalyst (e.g. Rh2(OAc)4) and a solvent (e.g. CH2Cl2) to form the cyclopropylalkene intermediate.", "Step 2: Copper-Catalyzed Azide-Alkyne Cycloaddition", "The cyclopropylalkene intermediate is then reacted with an azide in the presence of a copper catalyst (e.g. CuSO4) and a solvent (e.g. DMF, DMSO) to form 1-cyclopropyl-1H-1,2,3-triazole."] } | |
CAS RN |
174773-05-8 |
Product Name |
1-cyclopropyl-1H-1,2,3-triazole |
Molecular Formula |
C5H7N3 |
Molecular Weight |
109.1 |
Purity |
95 |
Origin of Product |
United States |
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